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Compound of Interest

Compound Name: Rf470DL

Cat. No.: B12410493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rf470DL is a novel rotor-fluorogenic D-amino acid (RfDAA) probe designed for real-time, no-

wash live-cell imaging of peptidoglycan (PG) synthesis in bacteria.[1][2] Its unique mechanism

of action, where fluorescence is activated only upon incorporation into the PG, significantly

reduces background noise and eliminates the need for wash steps that are often required for

conventional fluorescent D-amino acids (FDAAs) like HADA.[1] This feature provides an

exceptional temporal resolution for monitoring dynamic processes of bacterial cell wall

synthesis.[1] Rf470DL is a valuable tool for studying bacterial growth, cell division, antibiotic

mechanisms of action, and for high-throughput screening of transpeptidase inhibitors.[1]

Principle of Action
Rf470DL is a D-lysine derivative conjugated to a molecular rotor. In its free, unbound state in

an aqueous environment, the rotor component of the molecule can freely rotate, quenching

fluorescence. Upon incorporation into the nascent peptidoglycan by bacterial transpeptidases

(both D,D- and L,D-transpeptidases), the rotor's movement is sterically hindered within the rigid

PG matrix.[1] This restriction of rotation locks the fluorophore in a fluorescent "on" state,

leading to a significant increase in fluorescence intensity.[1] This process allows for the direct

visualization of active PG synthesis in real-time.[1]
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Data Presentation
Physicochemical and Spectroscopic Properties of
Rf470DL

Property Value Reference

Molecular Weight (unsalted) 510.6 g/mol [1]

Molecular Weight (as HCl salt) 547.07 g/mol [2]

Excitation Maximum (λex) 470 nm [1][2]

Emission Maximum (λem) 640 nm [1][2]

Extinction Coefficient (ε) 33,106 M⁻¹cm⁻¹ [2]

Quantum Yield (Φ) 0.042 [2]

Solubility
Soluble in DMSO up to 100

mM
[2]

Storage
Store at -20°C, protect from

light
[2][3]

Comparison of Rf470DL with HADA
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Feature Rf470DL
HADA
(Hydroxycoumarin-
amino-D-alanine)

Reference

Mechanism

Rotor-fluorogenic

(fluorescence upon

incorporation)

Constitutively

fluorescent
[1]

Wash Steps Required No
Yes (to reduce

background)
[1]

Excitation Max (λex) 470 nm ~400 nm [1]

Emission Max (λem) 640 nm ~450 nm [1]

Phototoxicity Concern

Reduced due to

longer excitation

wavelength

Higher due to lower

excitation wavelength
[1]

Temporal Resolution
High (continuous

imaging)

Lower (requires

sequential labeling

and washing)

[1]

Experimental Protocols
Protocol 1: Live-Cell Imaging of Bacterial Peptidoglycan
Synthesis on Agarose Pads
This protocol is adapted from methods used for imaging Bacillus subtilis and Streptomyces

venezuelae.[1]

Materials:

Bacterial culture in exponential growth phase

Rf470DL probe

Lysogeny Broth (LB) or other appropriate growth medium

High-quality agarose
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Microscope slides (cavity slides are recommended)[1]

Coverslips

Fluorescence microscope with appropriate filter sets

Procedure:

Preparation of Rf470DL Stock Solution:

Dissolve Rf470DL in DMSO to prepare a stock solution (e.g., 10-100 mM).

Store the stock solution at -20°C, protected from light.

Preparation of Agarose Pads:

Prepare a 1-1.5% (w/v) solution of agarose in the appropriate bacterial growth medium

(e.g., LB).

Heat the mixture until the agarose is completely dissolved.

Cool the agarose solution to approximately 50-60°C.

Add Rf470DL from the stock solution to the molten agarose to a final concentration of 5-

20 µM. The optimal concentration may vary depending on the bacterial species and

should be determined empirically.

Pipette a small volume of the warm agarose-Rf470DL mixture onto a microscope slide to

form a thin pad. For cavity slides, fill the cavity.[1]

Allow the agarose pad to solidify completely.

Cell Preparation and Mounting:

Take an aliquot of the bacterial culture from the exponential growth phase.

Spot a small volume (1-2 µL) of the cell suspension onto the surface of the solidified

agarose pad.
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Allow the liquid to be absorbed by the pad.

Gently place a coverslip over the cells on the agarose pad.

Live-Cell Imaging:

Immediately transfer the slide to the stage of a pre-warmed fluorescence microscope.

Use an objective suitable for live-cell imaging (e.g., 60x or 100x oil immersion).

Excite the sample at ~470 nm and collect the emission at ~640 nm.

Acquire images at desired time intervals to monitor the real-time incorporation of Rf470DL
into the peptidoglycan. For rapidly growing bacteria, intervals of 1-5 minutes are

recommended.

Protocol 2: In Vitro Transpeptidase Activity Assay
This protocol can be used to screen for inhibitors of transpeptidases, such as Penicillin-Binding

Proteins (PBPs).[1]

Materials:

Purified transpeptidase (e.g., S. aureus PBP4)

Rf470DL

Synthetic peptidoglycan substrate (e.g., diacyl-L-Ala-D-Glu-L-Lys-D-Ala)[1]

Assay buffer (specific to the enzyme)

96-well microplate

Plate reader capable of measuring fluorescence

Procedure:

Prepare Reagents:
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Prepare solutions of the purified enzyme, Rf470DL, and the synthetic substrate in the

assay buffer.

If testing inhibitors, prepare serial dilutions of the inhibitor compounds.

Assay Setup:

In a 96-well plate, mix Rf470DL and the synthetic substrate.

If applicable, add the inhibitor compounds and incubate for a specified period.

Initiate the reaction by adding the purified transpeptidase to the wells.

Fluorescence Measurement:

Immediately place the microplate in a plate reader.

Measure the fluorescence intensity over time at an excitation of ~470 nm and emission of

~640 nm.

An increase in fluorescence intensity indicates enzymatic activity. Inhibition will be

observed as a reduction in the rate of fluorescence increase.
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Experimental Workflow for Live-Cell Imaging with Rf470DL
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Caption: A flowchart of the key steps for live-cell imaging of bacteria using the Rf470DL
protocol.
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Mechanism of Rf470DL Fluorescence Activation
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Caption: The mechanism of Rf470DL incorporation and fluorescence activation during

peptidoglycan synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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